Cas no 871360-40-6 (N-[2-[(4R)-4-isopropyl-4,5-dihydrooxazol-2-yl]-6-methyl-phenyl]methanesulfonamide)

N-[2-[(4R)-4-isopropyl-4,5-dihydrooxazol-2-yl]-6-methyl-phenyl]methanesulfonamide structure
871360-40-6 structure
Product Name:N-[2-[(4R)-4-isopropyl-4,5-dihydrooxazol-2-yl]-6-methyl-phenyl]methanesulfonamide
CAS No:871360-40-6
MF:C14H20N2O3S
MW:296.385202407837
MDL:MFCD31381702
CID:4463961
PubChem ID:11340796
Update Time:2024-10-26

N-[2-[(4R)-4-isopropyl-4,5-dihydrooxazol-2-yl]-6-methyl-phenyl]methanesulfonamide Chemical and Physical Properties

Names and Identifiers

    • Methanesulfonamide, N-[2-[(4R)-4,5-dihydro-4-(1-methylethyl)-2-oxazolyl]-6-methylphenyl]-
    • (R)-N-(2-(4-isopropyl-4,5-dihydrooxazol-2-yl) – 6-methylphenyl)methane sulfonamide
    • BL-ME-4
    • N-[2-[(4R)-4,5-Dihydro-4-(1-methylethyl)-2-oxazolyl]-6-methylphenyl]methanesulfonamide
    • (R)-N-(2-(4-Isopropyl-4,5-dihydrooxazol-2-yl)-6-methylphenyl...
    • N-[2-[(4R)-4-isopropyl-4,5-dihydrooxazol-2-yl]-6-methyl-phenyl]methanesulfonamide
    • N-[2-[(4R)-4,5-Dihydro-4-(1-methylethyl)-2-oxazolyl]-6-methylphenyl]methanesulfonamide (ACI)
    • 871360-40-6
    • (R)-N-(2-(4-isopropyl-4,5-dihydrooxazol-2-yl)-6-methylphenyl)methanesulfonamide
    • A1-06764
    • (R)-N-(2-(4-isopropyl-4,5-dihydrooxazol-2-yl) 6-methylphenyl)methane sulfonamide
    • (R)-N-(2-(4-isopropyl-4,5-dihydrooxazol-2-yl) - 6-methylphenyl)methane sulfonamide
    • JX5X5WB97A
    • N-{2-methyl-6-[(4R)-4-(propan-2-yl)-4,5-dihydro-1,3-oxazol-2-yl]phenyl}methanesulfonamide
    • SCHEMBL16685453
    • AC-31764
    • CS-15899
    • AKOS037651104
    • D72130
    • CS-0064215
    • Methanesulfonamide,N-[2-[(4R)-4,5-dihydro-4-(1-methylethyl)-2-oxazolyl]-6-methylphenyl]-
    • N-[2-methyl-6-[(4R)-4-propan-2-yl-4,5-dihydro-1,3-oxazol-2-yl]phenyl]methanesulfonamide
    • (R)-N-(2-(4-isopropyl-4,5-dihydrooxazol-2-yl) C 6-methylphenyl)methane sulfonamide
    • MDL: MFCD31381702
    • Inchi: 1S/C14H20N2O3S/c1-9(2)12-8-19-14(15-12)11-7-5-6-10(3)13(11)16-20(4,17)18/h5-7,9,12,16H,8H2,1-4H3/t12-/m0/s1
    • InChI Key: KCLDECJIUSCXOX-LBPRGKRZSA-N
    • SMILES: N(C1C(C)=CC=CC=1C1OC[C@@H](C(C)C)N=1)S(=O)(=O)C

Computed Properties

  • Exact Mass: 296.11946368g/mol
  • Monoisotopic Mass: 296.11946368g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 4
  • Complexity: 467
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 76.1Ų

N-[2-[(4R)-4-isopropyl-4,5-dihydrooxazol-2-yl]-6-methyl-phenyl]methanesulfonamide Pricemore >>

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